Cas no 174501-64-5 (1-Butyl-3-methylimidazolium hexafluorophosphate)

• Product Name: 1-Butyl-3-methylimidazolium hexafluorophosphate
• CAS No: 174501-64-5
• MF: C₈H₁₅F₆N₂P
• MW: 284.1823
• MDL: MFCD03093295
• CID: 65972
• PubChem ID: 24850922
• Update Time: 2026-04-16

1-Butyl-3-methylimidazolium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-3-methylimidazolium hexafluorophosphate
• 1-n-Butyl-3-methylimidazolium hexafluorophosphate
• [BMIm] PF6
• BMIMPF6
• 1-Butyl-3-methyl-1H-imidazol-3-ium hexafluorophosphate(V)
• 1-butyl-3-methylimidazol-3-ium,hexafluorophosphate
• 1-BUTYL-3-METHYLIMIDAZOLIUM HEXAFLUOROPH
• Butylmethylimidazolium Hexafluorophosphate
• 1-BUTYL-3-METHYLIMIDAZOLIUM HEXFLUOROPHOSPHATE
• 1-butyl-3-methylimidazolium hexafluorophsphate
• 1-butyl-3-methylimmidazolium hexafluorophosphate
• 1-Butyl-3-methylimidazoliumhexafluorophosphate97%
• 1-Butyl-3-methylimidazolium hexafluorophosphate 97%
• 1-Butyl-3-methylimidazoliumhexafluorophosphate
• ZGE3N4O8Q9
• 1-methyl-3-butylimidazolium hexafluorophosphate
• [BMIM][PF6]
• BMIM hexafluorophosphate
• BMI-PF 6
• PubChem18677
• BMIM-PF6
• Butylmethylimidazolium
• SCHEMBL19457923
• 1-butyl-3-methylimidazol-3-ium;hexafluorophosphate
• AKOS005063682
• CAS-174501-64-5
• LP-104
• 1H-Imidazolium, 3-butyl-1-methyl-, hexafluorophosphate(1-) (1:1)
• Q-102659
• [bmim]PF6
• NSC-746784
• MFCD03093295
• DTXSID4047911
• 1-Butyl-3-methylimidazolium hexafluorophosphate, >=97.0% (HPLC)
• UNII-ZGE3N4O8Q9
• B2320
• 1-Butyl-3-methylimidazolium hexafluorophosphate, for catalysis, >=98.5% (T)
• Tox21_200588
• DB-019097
• 1-Butyl-3-methyl-1H-imidazolium tetrafluoroborate(1-)
• NCGC00258142-01
• AC-30203
• 1-Butyl-3-methyl-3H-imidazol-1-ium hexafluorophosphate
• SY002714
• Q4545772
• 1-Butyl-3-methyl-1H-imidazolium hexafluorophosphate(1-)
• CS-W007844
• Butylmethylimidazolium hexafluorophosphate [MI]
• NCGC00248749-01
• NSC 746784
• 1-butyl-3-methyl-imidazol-3-ium hexafluorophosphate
• 3-Butyl-1-methylimidazolium hexafluorophosphate
• C4MIM HEXAFLUOROPHOSPHATE
• DTXCID7027887
• CHEMBL3184676
• 1-Butyl-3-methyl-1H-imidazol-3-iumhexafluorophosphate(V)
• 174501-64-5

• MDL： MFCD03093295
• Inchi： 1S/C8H15N2.F6P/c1-3-4-5-10-7-6-9(2)8-10;1-7(2,3,4,5)6/h6-8H,3-5H2,1-2H3;/q+1;-1
• InChI Key： IXQYBUDWDLYNMA-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.N1(C([H])=C([H])[N+](C([H])([H])[H])=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 8026031

Computed Properties

• Exact Mass: 284.08800
• Monoisotopic Mass: 284.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8

Experimental Properties

• Color/Form: Transparent light yellow oily
• Density: 1.38 g/mL at 20 °C(lit.)
• Melting Point: 6.5 ºC
• Boiling Point: >350℃(lit.)
• Flash Point: >350℃
• Refractive Index: n20/D 1.41
• PH: 5 (H2O, 20℃)
• Solubility: Miscible with dichloromethane, chloroform, ethyl acetate. Immiscible with water, diethyl ether and hexane.
• Water Partition Coefficient: Miscible with dichloromethane, chloroform, ethyl acetate. Immiscible with water, diethyl ether and hexane.
• PSA: 22.40000
• LogP: 4.49510
• Sensitiveness: Easily absorb moisture
• Merck: 1581

1-Butyl-3-methylimidazolium hexafluorophosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• TSCA：No
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Butyl-3-methylimidazolium hexafluorophosphate

Introduction to 1-Butyl-3-methylimidazolium hexafluorophosphate (CAS No. 174501-64-5)

1-Butyl-3-methylimidazolium hexafluorophosphate, with the chemical formula [C₆H₁₁N₂][PF₆], is a prominent ionic liquid (IL) that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique physicochemical properties and broad applicability. As a member of the imidazolium-based ionic liquids, it represents a class of solvents characterized by low volatility, high thermal stability, and excellent solvency for a wide range of organic and inorganic compounds. The compound’s molecular structure, featuring a bulky butyl group and a methyl-substituted imidazolium cation paired with a hexafluorophosphate anion, contributes to its distinct behavior in various chemical processes.

The CAS No. 174501-64-5 uniquely identifies this compound in scientific literature and industrial applications, underscoring its significance in both academic research and commercial formulations. The hexafluorophosphate anion ([PF₆]⁻) is particularly noteworthy for its stability and compatibility with numerous organic transformations, making 1-butyl-3-methylimidazolium hexafluorophosphate a preferred choice in catalysis, extraction, and material synthesis. Recent advancements in green chemistry have further highlighted the potential of this ionic liquid as an environmentally benign alternative to traditional volatile organic solvents.

In the realm of pharmaceutical research, 1-butyl-3-methylimidazolium hexafluorophosphate has been explored as a medium for enhancing the solubility and bioavailability of poorly water-soluble drugs. Its ability to dissolve a broad spectrum of substrates stems from its highly polar nature and flexible cation structure, which can accommodate diverse molecular architectures. Studies have demonstrated its efficacy in facilitating drug delivery systems, particularly in oral and transdermal formulations where solvent properties are critical for improving therapeutic outcomes.

Moreover, the compound’s role in catalysis has been extensively investigated. 1-Butyl-3-methylimidazolium hexafluorophosphate serves as an excellent medium for transition metal-catalyzed reactions, including cross-coupling processes such as Suzuki-Miyaura and Heck reactions. The ionic liquid’s ability to stabilize reactive intermediates and enhance reaction kinetics has led to its adoption in industrial-scale syntheses of fine chemicals and pharmaceutical intermediates. Recent research highlights its use in asymmetric catalysis, where it aids in achieving high enantioselectivity through tailored solvent environments.

The pharmaceutical industry has also leveraged 1-butyl-3-methylimidazolium hexafluorophosphate in the development of novel drug formulations aimed at overcoming bioavailability challenges. Its compatibility with biological systems allows for the creation of stable suspensions and emulsions that improve drug absorption rates. For instance, studies have shown promising results when using this ionic liquid as a co-solvent in peptide and protein formulations, where traditional solvents may pose compatibility issues.

From an environmental perspective, the sustainability of 1-butyl-3-methylimidazolium hexafluorophosphate is increasingly recognized. Unlike volatile organic compounds (VOCs), it exhibits negligible vapor pressure, reducing atmospheric pollution during industrial processes. Additionally, its high thermal stability enables reuse in multiple reaction cycles, aligning with the principles of circular economy and reducing waste generation. These attributes make it a cornerstone solvent in green chemistry initiatives aimed at minimizing ecological footprints.

Recent breakthroughs in material science have further expanded the applications of 1-butyl-3-methylimidazolium hexafluorophosphate. Researchers have utilized it as a processing solvent for the synthesis of functional materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to dissolve both polar and non-polar components facilitates the formation of homogeneous mixtures essential for creating advanced materials with tailored properties. This versatility underscores its importance not only in pharmaceuticals but also in nanotechnology and advanced manufacturing.

In conclusion, 1-butyl-3-methylimidazolium hexafluorophosphate (CAS No. 174501-64-5) stands as a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique combination of solvency, stability, and environmental friendliness positions it as an indispensable tool in pharmaceutical development, catalysis, material science, and green chemistry. As research continues to uncover new applications for this ionic liquid, its role is expected to grow even further, solidifying its status as a cornerstone chemical in modern science and industry.